Cas no 57784-58-4 (N-(5-methylfuran-2-yl)methylidenehydroxylamine)

N-(5-methylfuran-2-yl)methylidenehydroxylamine structure
57784-58-4 structure
Product Name:N-(5-methylfuran-2-yl)methylidenehydroxylamine
CAS No:57784-58-4
MF:C6H7NO2
MW:125.125281572342
CID:344206
PubChem ID:737852
Update Time:2025-09-26

N-(5-methylfuran-2-yl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxaldehyde, 5-methyl-, oxime, (E)-
    • (E)-5-methylfurfuraldoxime
    • 5-METHYL-2-FURALDEHYDE OXIME
    • N-(5-methylfuran-2-yl)methylidenehydroxylamine
    • SB61521
    • 5-Methylfuran-2-carbaldehyde oxime
    • 5-methyl-2-furancarbaldehyde oxime
    • LS-11917
    • VJBRLHBYLMMWER-UHFFFAOYSA-N
    • N-[(5-methylfuran-2-yl)methylidene]hydroxylamine
    • FT-0680398
    • 5-methylfurancarbaldehyde oxime
    • 32750-36-0
    • 57784-58-4
    • AKOS017263169
    • AKOS037629369
    • FT-0695949
    • MDL: MFCD00482440
    • Inchi: 1S/C6H7NO2/c1-5-2-3-6(9-5)4-7-8/h2-4,8H,1H3
    • InChI Key: VJBRLHBYLMMWER-UHFFFAOYSA-N
    • SMILES: O1C(C=NO)=CC=C1C

Computed Properties

  • Exact Mass: 125.04771
  • Monoisotopic Mass: 125.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 45.7Ų

Experimental Properties

  • PSA: 45.73

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